Cas no 953915-82-7 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide)

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide is a synthetic organic compound featuring a furan-substituted piperidine core linked to a phenylpropanamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The furan ring and piperidine group may confer binding affinity for biological targets, while the phenylpropanamide segment could enhance metabolic stability. The compound's modular design allows for further derivatization, making it valuable for structure-activity relationship studies. Its well-defined synthetic pathway ensures reproducibility, and its purity can be optimized for research applications. This molecule may be of interest in exploring central nervous system (CNS) or GPCR-targeted therapeutics.
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide structure
953915-82-7 structure
Product Name:N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide
CAS No:953915-82-7
MF:C20H26N2O2
MW:326.432645320892
CID:6223711
PubChem ID:16896138
Update Time:2025-06-15

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide
    • N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3-phenylpropanamide
    • VU0630897-1
    • N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-phenylpropanamide
    • F5033-0832
    • N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
    • 953915-82-7
    • AKOS024491602
    • Inchi: 1S/C20H26N2O2/c23-20(9-8-17-5-2-1-3-6-17)21-15-18-10-12-22(13-11-18)16-19-7-4-14-24-19/h1-7,14,18H,8-13,15-16H2,(H,21,23)
    • InChI Key: PTSJQRUXPIVGBQ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN1CCC(CNC(CCC2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 326.199428076g/mol
  • Monoisotopic Mass: 326.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.5Ų

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5033-0832-2μmol
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
2μmol
$85.5 2023-09-10
Life Chemicals
F5033-0832-5μmol
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
5μmol
$94.5 2023-09-10
Life Chemicals
F5033-0832-10μmol
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
10μmol
$103.5 2023-09-10
Life Chemicals
F5033-0832-20μmol
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
20μmol
$118.5 2023-09-10
Life Chemicals
F5033-0832-1mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
1mg
$81.0 2023-09-10
Life Chemicals
F5033-0832-2mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
2mg
$88.5 2023-09-10
Life Chemicals
F5033-0832-3mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
3mg
$94.5 2023-09-10
Life Chemicals
F5033-0832-4mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
4mg
$99.0 2023-09-10
Life Chemicals
F5033-0832-5mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
5mg
$103.5 2023-09-10
Life Chemicals
F5033-0832-10mg
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
953915-82-7
10mg
$118.5 2023-09-10

Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide

Introduction to N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide (CAS No. 953915-82-7)

N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 953915-82-7, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules.

The molecular structure of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a furan ring and a piperidine moiety in its backbone suggests a high likelihood of interaction with biological targets, making it an attractive scaffold for medicinal chemists. The 3-phenylpropanamide moiety further enhances its complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural features of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide align well with this trend, as both the furan and piperidine components are known to exhibit pharmacological activity. For instance, furan derivatives have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier, while piperidine-based compounds are frequently used in the development of central nervous system (CNS) drugs.

The synthesis of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the furan ring at the 1-position of the piperidine scaffold is a critical step, as it determines the overall pharmacological profile of the compound. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Evaluation of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide in preclinical studies has revealed promising results regarding its biological activity. Initial assays have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an agonist or antagonist in therapeutic applications. Additionally, its interaction with inflammatory pathways has been observed, indicating a possible role in managing conditions associated with chronic inflammation.

The pharmacokinetic properties of N-(1-(furan-2-yl)methylpiperidin-4-y}methyl)- phenylpropanamide are also under investigation to determine its suitability for clinical use. Factors such as solubility, stability, and metabolic clearance are crucial in assessing its bioavailability and duration of action. Preliminary data suggest that this compound exhibits reasonable solubility in aqueous media and stable metabolic profiles, which are favorable attributes for drug development.

The potential therapeutic applications of N-(1-(furan2-)yl)methylmellpiperidin4-)y

Ongoing research is focused on optimizing the synthetic route for N-(

In conclusion, N-(

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.